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Compound of Interest

Compound Name: Tnik-IN-8

Cat. No.: B15136945

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tnik-IN-8 is a potent and orally active inhibitor of Traf2- and Nck-interacting kinase (TNIK), with
a reported IC50 of 6 nM.[1] TNIK is a serine/threonine kinase that plays a crucial role in the
Wnt signaling pathway, which is frequently dysregulated in various cancers, particularly
colorectal cancer.[2] By interacting with -catenin and T-cell factor 4 (TCF4), TNIK activates the
transcription of Wnt target genes, promoting cell proliferation and survival.[2] Inhibition of TNIK
presents a promising therapeutic strategy for cancers dependent on the Wnt pathway.

These application notes provide a detailed protocol for the preparation, storage, and use of
Tnik-IN-8 stock solutions for in vitro experiments, ensuring accurate and reproducible results.

Quantitative Data Summary

The following table summarizes the key physicochemical and experimental data for Tnik-IN-8.
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Property Value Reference
Molecular Weight 385.43 g/mol

IC50 6 nM [1]
Appearance Solid

Solubility in DMSO =50 mg/mL (= 129.73 mM)

Storage (Powder) -20°C for up to 3 years [3]

-80°C for up to 6 months;

Storage (Stock Solution)
-20°C for 1 month

Experimental Protocols

Protocol 1: Preparation of a 10 mM Tnik-IN-8 Stock
Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution of Tnik-IN-8,
which can be subsequently diluted to desired working concentrations for various cell-based
assays.

Materials:

e Tnik-IN-8 powder

¢ Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

 Sterile, light-protected microcentrifuge tubes or vials

o Calibrated analytical balance

o Vortex mixer

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:
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» Safety Precautions: Handle Tnik-IN-8 and DMSO in a well-ventilated area, preferably within
a chemical fume hood. Wear appropriate PPE at all times.

» Weighing: Accurately weigh 3.85 mg of Tnik-IN-8 powder using a calibrated analytical
balance and transfer it to a sterile, light-protected microcentrifuge tube.

e Dissolution: Add 1 mL of anhydrous DMSO to the tube containing the Tnik-IN-8 powder.

e Mixing: Tightly cap the tube and vortex at high speed for 1-2 minutes until the powder is
completely dissolved. Visually inspect the solution to ensure it is clear and free of any
particulate matter. Gentle warming to 37°C or sonication can be used to aid dissolution if
necessary.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 10-20 uL)
in sterile, light-protected cryovials.

e Long-term Storage: Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1
month.

Protocol 2: Preparation of Tnik-IN-8 Working Solutions
for Cell-Based Assays

This protocol outlines the dilution of the 10 mM Tnik-IN-8 stock solution to final working
concentrations for use in cell culture experiments. It is crucial to maintain a low final
concentration of DMSO (typically < 0.5%) to avoid solvent-induced cytotoxicity.

Materials:

10 mM Tnik-IN-8 stock solution in DMSO (from Protocol 1)

Pre-warmed, sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Calibrated micropipettes
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Procedure:

o Determine Final Concentration: Decide on the final concentrations of Tnik-IN-8 required for
your experiment. A typical starting point for a potent inhibitor like Tnik-IN-8 could be in the
nanomolar to low micromolar range. For example, a similar TNIK inhibitor, NCB-0846, has
been used at 500 nM in cell viability assays.

 Intermediate Dilution (Optional but Recommended): To ensure accurate pipetting and
minimize the risk of precipitation, it is advisable to perform a serial dilution. For example, to
prepare a 10 uM working solution from a 10 mM stock:

o Dilute the 10 mM stock solution 1:100 in sterile cell culture medium to create a 100 pM
intermediate solution. (e.g., add 1 pL of 10 mM stock to 99 pL of medium).

o Further dilute the 100 uM intermediate solution 1:10 in sterile cell culture medium to
achieve a final 10 uM working solution. (e.g., add 10 pL of 100 uM intermediate to 90 pL of
medium).

 Final Dilution in Culture Medium: Add the appropriate volume of the stock or intermediate
solution to the pre-warmed cell culture medium to achieve the desired final concentration.
For example, to make 10 mL of medium with a final concentration of 500 nM Tnik-IN-8 from
a 10 mM stock solution, add 0.5 pL of the stock solution to the 10 mL of medium. This results
in a final DMSO concentration of 0.005%.

e Mixing: Immediately and thoroughly mix the working solution by gentle inversion or pipetting.
Avoid vigorous vortexing, which can be detrimental to media components like serum.

e Vehicle Control: It is essential to include a vehicle control in your experiments. This control
should contain the same final concentration of DMSO as the highest concentration of Tnik-
IN-8 used, but without the inhibitor.

o Application: Use the freshly prepared Tnik-IN-8 working solutions to treat your cells
according to your experimental design.

Mandatory Visualizations
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TNIK Signaling in the Wnt Pathway

Cell Membrane

LRP5/6 Co-receptor

Whnt Ligand

Frizzled Receptor

Activates

Dishevelled (Dsh)

Inhibits

Nucleus

Destruction Complex
(Axin, APC, GSK3, CK1)

Pliosphorylates for
! Degradation
I

Translocates and Binds ~ Phpsphorylates and Activates

P TCF/LEF

Activates Transcription

Wnt Target Genes
(e.g., c-Myc, Cyclin D1)

Click to download full resolution via product page

Caption: Tnik-IN-8 inhibits the Wnt signaling pathway by targeting TNIK.
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Experimental Workflow for Tnik-IN-8 Stock Solution Preparation

Stock Solution Preparation (10 mM) Working Solution Preparation and Use

1. Weigh 3.85 mg
Tnik-IN-8

A. Thaw a single aliquot

of stock solution

B. Dilute in cell culture
medium to final concentration
(e.g., 1-1000 nM)

2. Dissolve in 1 mL
anhydrous DMSO

C. Prepare vehicle control
(medium + same % DMSO)

3. Vortex until
completely dissolved

D. Treat cells with working
solution or vehicle

4. Aliquot into
single-use vials

5. Store at -80°C
or -20°C
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Caption: Workflow for preparing and using Tnik-IN-8 solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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